Cas no 1502435-03-1 (4-methyl-3-(2-methylpropyl)piperidine)
4-methyl-3-(2-methylpropyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-methyl-3-(2-methylpropyl)-
- 3-Isobutyl-4-methylpiperidine
- 4-methyl-3-(2-methylpropyl)piperidine
-
- Inchi: 1S/C10H21N/c1-8(2)6-10-7-11-5-4-9(10)3/h8-11H,4-7H2,1-3H3
- InChI Key: SIRUXFFBFTUCEV-UHFFFAOYSA-N
- SMILES: N1CCC(C)C(CC(C)C)C1
4-methyl-3-(2-methylpropyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477069-0.05g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 0.05g |
$1020.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-0.1g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 0.1g |
$1068.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-0.25g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 0.25g |
$1117.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-0.5g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 0.5g |
$1165.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-1.0g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-2.5g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 2.5g |
$2379.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-5.0g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 5g |
$3520.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-10.0g |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 10g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1477069-50mg |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 50mg |
$587.0 | 2023-09-28 | ||
| Enamine | EN300-1477069-100mg |
4-methyl-3-(2-methylpropyl)piperidine |
1502435-03-1 | 100mg |
$615.0 | 2023-09-28 |
4-methyl-3-(2-methylpropyl)piperidine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-methyl-3-(2-methylpropyl)piperidine
Chemical Profile of 4-methyl-3-(2-methylpropyl)piperidine (CAS No. 1502435-03-1)
4-methyl-3-(2-methylpropyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1502435-03-1, is a significant compound in the realm of pharmaceutical and chemical research. This piperidine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and synthetic organic chemistry. The presence of both methyl and isobutyl substituents on the piperidine ring imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.
The compound's molecular structure, characterized by a six-membered heterocyclic ring containing nitrogen, two alkyl groups, and a methyl group, contributes to its versatility in chemical reactions. Piperidine derivatives are widely studied due to their role as pharmacophores in numerous therapeutic agents. The specific arrangement of substituents in 4-methyl-3-(2-methylpropyl)piperidine influences its reactivity, solubility, and interaction with biological targets, which are critical factors in drug design and development.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Molecular modeling studies suggest that 4-methyl-3-(2-methylpropyl)piperidine may exhibit favorable binding affinities to certain enzymes and receptors, making it a promising candidate for further investigation in the development of novel therapeutics. These predictions are supported by experimental data from high-throughput screening assays, which have identified similar piperidine derivatives as potential lead compounds for treating various diseases.
In the context of drug discovery, the synthesis of 4-methyl-3-(2-methylpropyl)piperidine has been optimized using state-of-the-art synthetic methodologies. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been employed to construct the piperidine core with high efficiency and selectivity. These techniques not only enhance the yield of the target compound but also minimize unwanted byproducts, ensuring a cleaner synthetic route.
The compound's potential applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products that have demonstrated biological activity, prompting exploration into its derivatives as bioactive molecules. For instance, modifications to the substituents on the piperidine ring could lead to compounds with enhanced efficacy or reduced toxicity profile, which are essential criteria for any successful therapeutic agent.
Current research is also focusing on green chemistry approaches to improve the sustainability of synthesizing 4-methyl-3-(2-methylpropyl)piperidine. Solvent-free reactions and catalytic systems that utilize renewable resources are being investigated to reduce the environmental impact of chemical production. Such innovations align with global efforts to promote sustainable practices in the chemical industry.
The biological activity of 4-methyl-3-(2-methylpropyl)piperidine is being explored through collaboration between academic institutions and pharmaceutical companies. Preclinical studies have begun to assess its interactions with target proteins and its potential effects on disease models. These studies are crucial for understanding the compound's mechanism of action and for identifying any off-target effects that might necessitate further optimization.
From a synthetic perspective, 4-methyl-3-(2-methylpropyl)piperidine serves as a versatile building block for more complex molecules. Its ability to undergo various transformations allows chemists to tailor its structure for specific applications. For example, functionalization at the nitrogen atom or introduction of additional substituents can modify its pharmacological properties, enabling customization for different therapeutic needs.
The future prospects for 4-methyl-3-(2-methylpropyl)piperidine are promising, with ongoing research expected to uncover new applications and refine synthetic methodologies. As computational tools become more sophisticated and high-throughput screening technologies advance, the discovery pipeline for such compounds will accelerate. This synergy between experimental chemistry and computational modeling will drive innovation in drug discovery and materials science.
In summary, 4-methyl-3-(2-methylpropyl)piperidine (CAS No. 1502435-03-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug development, agrochemicals, and specialty chemicals. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and chemistry.
1502435-03-1 (4-methyl-3-(2-methylpropyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)